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Compound of Interest

Compound Name: Triisooctylamine

Cat. No.: B3422417

An In-depth Technical Guide to Triisooctylamine (TIOA) and its Synonyms
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triisooctylamine (TIOA), a tertiary
amine with significant applications in various scientific and industrial fields. This document will
delve into its chemical and physical properties, common synonyms including Alamine 330, its
applications with a focus on experimental protocols, and relevant safety information.

Introduction to Triisooctylamine

Triisooctylamine, with the CAS number 25549-16-0, is an organic compound classified as a
tertiary amine.[1] It is characterized by three isooctyl chains attached to a central nitrogen
atom. This structure imparts significant hydrophobic properties, making it an effective surfactant
and phase transfer catalyst.[1] TIOA is a colorless to pale yellow liquid with good thermal
stability.[1] It is widely recognized for its utility in solvent extraction processes, particularly in
hydrometallurgy for the separation and purification of metals.[1]

Synonyms and Chemical Identifiers

Triisooctylamine is known by several synonyms and trade names in the chemical industry and
research. Understanding these is crucial for identifying this compound in literature and
commercial products.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3422417?utm_src=pdf-interest
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://cymitquimica.com/cas/25549-16-0/
https://cymitquimica.com/cas/25549-16-0/
https://cymitquimica.com/cas/25549-16-0/
https://cymitquimica.com/cas/25549-16-0/
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Common synonyms include:

. TIOA[Z]

Alamine 330[2]

Adogen 381[1][2]

Hostarex 324[2]

Tris(6-methylheptyl)amine[3]

Isooctanamine, N,N-diisooctyl-[1][3]

Physicochemical Properties

A summary of the key physical and chemical properties of Triisooctylamine is presented in the
table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416878.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416878.htm
https://cymitquimica.com/cas/25549-16-0/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416878.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416878.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Triisooctylamine
https://cymitquimica.com/cas/25549-16-0/
https://pubchem.ncbi.nlm.nih.gov/compound/Triisooctylamine
https://www.benchchem.com/product/b3422417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C24H51N [1112]
Molecular Weight 353.67 g/mol [2][41[5]
CAS Number 25549-16-0 [1]12114]
Appearance Colorless to pale yellow liquid [1]
Density 0.816 g/mL at 25 °C [2][4]
Boiling Point >204 °C [2]
Melting Point -34 °C [6]

Refractive Index

n20/D 1.4501

[2]14]

Vapor Density >1 (vs air) [2][4]
Solubility in Water <lg/L [2]
Flash Point >230 °F [2][6]

Storage Temperature

Store below +30°C

[2][6]

Applications in Research and Development

Triisooctylamine's unique properties make it a valuable reagent in several research and

industrial applications.

Solvent Extraction in Hydrometallurgy

A primary application of TIOA is in solvent extraction, a technique used to separate and purify

metals from aqueous solutions. Its high affinity for certain metal-anion complexes in acidic

media allows for selective extraction into an organic phase.

Examples of metal extraction include:

o Uranium: TIOA is used for the determination of uranium isotopes in environmental samples

and for the extraction of uranium from sulfuric acid leaches of ores.[2][7]
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e Platinum Group Metals: It has been employed in the extraction of Palladium (Il), Rhodium
(111, Tridium (I11), Gold (1), and Platinum (V) from hydrochloric and hydrobromic acid
solutions.[2]

o Other Metals: TIOA has also been utilized in the separation of Cadmium (II) and Chromium

(VI).[8][9]

Pharmaceutical and Biocatalysis Applications

In the pharmaceutical industry, triisooctylamine is used as a solubilizing agent for drugs and
as a stabilizing agent for proteins.[2] Furthermore, combinations of triisooctylamine with its
hydrochloride can function as buffers in organic media for biocatalysis, controlling the pH of an
adjacent aqueous phase.[9]

Experimental Protocols

This section provides a detailed methodology for a typical solvent extraction experiment using
a tertiary amine like Triisooctylamine (or a similar extractant like Alamine 336, which is often
used as a proxy in literature for TIOA). The following protocol is a generalized procedure for the
extraction of a metal ion from an acidic aqueous solution.

General Solvent Extraction Protocol for Metal Recovery

Objective: To extract a target metal ion from an acidic agueous solution into an organic phase
containing Triisooctylamine.

Materials:

e Aqueous Phase (Feed Solution): A solution containing the target metal salt (e.g., uranyl
sulfate) dissolved in a specific concentration of acid (e.g., sulfuric acid).

e Organic Phase (Solvent): Triisooctylamine (e.g., 0.05 M) dissolved in a suitable organic
diluent (e.g., kerosene).

 Stripping Solution: An appropriate aqueous solution to recover the metal from the loaded
organic phase (e.g., 0.5 M (NH4)2CO3 for uranium).[10]

e Separatory funnels
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e Mechanical shaker
e pH meter

o Analytical instrumentation for metal concentration determination (e.g., ICP-MS, UV-Vis
Spectrophotometer).

Methodology:
1. Preparation of Solutions:

» Prepare the aqueous feed solution by dissolving the metal salt in deionized water and
adjusting the acidity to the desired level with the chosen acid.

» Prepare the organic solvent by dissolving the required amount of Triisooctylamine in the
organic diluent.

2. Extraction Step:

e Place equal volumes of the aqueous feed solution and the organic solvent into a separatory
funnel (e.g., 20 mL of each, for an organic to aqueous phase ratio (O/A) of 1:1).

o Shake the funnel vigorously for a predetermined time (e.g., 5-10 minutes) to ensure thorough
mixing and allow for the mass transfer of the metal complex. The kinetics of extraction are
often rapid.

o Allow the phases to separate. The denser phase (usually agueous) will settle at the bottom.

o Carefully separate the two phases. The organic phase is now "loaded" with the metal, and
the aqueous phase is the "raffinate".

» Analyze the raffinate for the concentration of the metal ion to determine the extraction
efficiency.

3. Stripping Step:

o Take the loaded organic phase and mix it with the stripping solution in a new separatory
funnel at a specific O/A ratio.

» Shake the funnel for a sufficient time to allow the metal to be transferred back into the
agueous phase.

o Allow the phases to separate and collect the aqueous stripping solution, which now contains
the purified and concentrated metal.

e The "barren” organic solvent can potentially be recycled for further extraction cycles.
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4. Analysis:

o Determine the metal concentration in the initial feed solution, the raffinate, and the stripping
solution.
o Calculate the extraction efficiency (%) and the stripping efficiency (%).

Visualization of the Solvent Extraction Process

The following diagram illustrates the logical workflow of a typical solvent extraction and
stripping process using an amine-based extractant like Triisooctylamine.

Stripping Stage Extraction Stage

Click to download full resolution via product page

Caption: Workflow of a metal solvent extraction and stripping process.

Safety Information

Triisooctylamine is a chemical that requires careful handling. It is classified as harmful if
swallowed and causes skin and serious eye irritation.[7][11] It may also cause respiratory
irritation.[6][11] The compound is toxic to aquatic life with long-lasting effects.[11] When
handling Triisooctylamine, it is essential to use appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, and to work in a well-ventilated area.
[11]

Conclusion
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Triisooctylamine, also known by trade names such as Alamine 330, is a versatile tertiary
amine with significant utility in chemical research and industry. Its primary application lies in
solvent extraction for the separation and purification of metals, but it also finds use in
pharmaceutical and biocatalysis contexts. A thorough understanding of its properties, handling
requirements, and experimental applications is crucial for its effective and safe use by
researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3422417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

